(5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione

• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol
• IUPAC Name: (5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H17N5O3/c1-11-4-3-5-14(8-11)25-19(27)15(18(26)24-20(25)28)10-21-13-6-7-16-17(9-13)23-12(2)22-16/h3-10,21H,1-2H3,(H,22,23)(H,24,26,28)/b15-10-
• InChI Key: YTZAYFFVVBXAIZ-GDNBJRDFSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=O)/C(=C\NC3=CC4=C(C=C3)N=C(N4)C)/C(=O)NC2=O
• SMILES: CC1=CC(=CC=C1)N2C(=O)C(=CNC3=CC4=C(C=C3)N=C(N4)C)C(=O)NC2=O

Description

(5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of (5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in inflammation and cancer progression. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have demonstrated that (5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione exhibits a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in various cell and animal models. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione in lab experiments include its relatively simple synthesis method, its potential therapeutic applications, and its ability to modulate various biological pathways. However, its limitations include its potential toxicity and the need for further studies to fully elucidate its mechanism of action.

Future Directions

There are several future directions for research on (5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione. These include further studies on its potential therapeutic applications, including its use in the treatment of neurodegenerative diseases. Additionally, studies on its toxicity and pharmacokinetics are needed to determine its safety and efficacy in humans. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for large-scale production.

Synthesis Methods

The synthesis of (5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione involves the reaction of 3-methylbenzaldehyde with 2-methyl-1H-benzimidazole-5-carbaldehyde in the presence of ammonium acetate and acetic acid. The resulting intermediate is then treated with 1,3-dimethylbarbituric acid in the presence of sodium ethoxide to obtain the final product. The synthesis method is relatively simple and efficient, making it suitable for large-scale production.

Scientific Research Applications

(5Z)-5-[[(2-methyl-3H-benzimidazol-5-yl)amino]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. Studies have also demonstrated its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.